3-Methylpentane 3-Methylpentane 3-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 3-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 3-Methylpentane is a potentially toxic compound.
3-Methylpentane is an alkane.
Brand Name: Vulcanchem
CAS No.: 96-14-0
VCID: VC0165638
InChI: InChI=1S/C6H14/c1-4-6(3)5-2/h6H,4-5H2,1-3H3
SMILES: CCC(C)CC
Molecular Formula: C6H14
CH3CH2CH(CH3)CH2CH3
C6H14
Molecular Weight: 86.18 g/mol

3-Methylpentane

CAS No.: 96-14-0

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VCID: VC0165638

Molecular Formula: C6H14
CH3CH2CH(CH3)CH2CH3
C6H14

Molecular Weight: 86.18 g/mol

3-Methylpentane - 96-14-0

CAS No. 96-14-0
Product Name 3-Methylpentane
Molecular Formula C6H14
CH3CH2CH(CH3)CH2CH3
C6H14
Molecular Weight 86.18 g/mol
IUPAC Name 3-methylpentane
Standard InChI InChI=1S/C6H14/c1-4-6(3)5-2/h6H,4-5H2,1-3H3
Standard InChIKey PFEOZHBOMNWTJB-UHFFFAOYSA-N
SMILES CCC(C)CC
Canonical SMILES CCC(C)CC
Boiling Point 63.2 °C
63.271 °C
63.3 °C
572°F
Colorform Colorless liquid
Density 0.66431 g/cu cm at 20 °C; 0.65976 g/cu cm at 25 °C
Relative density (water = 1): 0.66
0.65-0.66
Flash Point 20 °F (< -7 °C) (Closed cup)
-54 to 19°F
Melting Point -162.9 °C
-118 °C
-245 to -148°F
Physical Description Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Clear liquids with mild, gasoline-like odors.
Description 3-Methylpentane belongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. 3-Methylpentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3-Methylpentane has been detected in multiple biofluids, such as feces and saliva. 3-Methylpentane is a potentially toxic compound.
3-Methylpentane is an alkane.
Solubility 2.08e-04 M
Sol in ethanol, carbon tetrachloride; miscible in ether, acetone, benzene, heptane
In water, 17.9 mg/L at 25 °C
Solubility in water: none
Synonyms 3-methylpentane
Vapor Density 3.0 (AIR= 1)
Relative vapor density (air = 1): 2.97
Vapor Pressure 190.02 mmHg
190 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 20.5
1 mmHg
PubChem Compound 7282
Last Modified Nov 12 2021
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